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Compound of Interest

Compound Name: 4-Methyloxazole-2-carboxylic acid

Cat. No.: B568856

Abstract: This technical guide provides a comprehensive overview of the chemical and physical
properties, spectroscopic data, reactivity, and safety information for 4-Methyloxazole-2-
carboxylic acid. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis. This document summarizes available data, presents
detailed experimental protocols for related compounds, and includes logical diagrams to
illustrate synthetic and reactive pathways.

Introduction

4-Methyloxazole-2-carboxylic acid, with the IUPAC name 4-methyl-1,3-oxazole-2-carboxylic
acid, is a heterocyclic organic compound.[1] Its structure consists of an oxazole ring substituted
with a methyl group at the 4-position and a carboxylic acid group at the 2-position. Oxazole
derivatives are significant scaffolds in medicinal chemistry and materials science. This
document aims to consolidate the known chemical properties and provide a technical resource
for laboratory applications.

Chemical and Physical Properties

The following table summarizes the key computed and experimental properties of 4-
Methyloxazole-2-carboxylic acid and its isomers for comparative reference. Data for the
target compound is limited, so properties of its isomers (4-methyloxazole-5-carboxylic acid and
2-methyloxazole-4-carboxylic acid) are included to provide context.
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Property

Value

Source

IUPAC Name

4-methyl-1,3-oxazole-2-

carboxylic acid

[1]

Molecular Formula CsHsNOs [1][2]
Molecular Weight 127.10 g/mol [11[2]
CAS Number 1196151-81-1 [1][3]

Canonical SMILES

CC1=COC(=N1)C(=0)O

[1]

InChl Key

DONBHCVJLBBYRW-
UHFFFAOYSA-N

[1]

Physical State

Solid, Crystal - Powder

[4]1[5]

Color White to Greyish or Tan [4]16]
No data available. (Isomer: 4-
Melting Point methyloxazole-5-carboxylic [5]
acid melts at 239-243 °C)
- _ No data available. (Predicted
Boiling Point _ [7]
for isomer: 267.3+20.0 °C)
) No data available. (Predicted
Density ] [7]
for isomer: 1.348+0.06 g/cm3)
No data available. (Predicted
pKa [7]

for isomer: 2.09+0.31)

Spectroscopic Data

Specific spectral data for 4-Methyloxazole-2-carboxylic acid is not readily available.

However, the expected spectral characteristics can be inferred from the functional groups

present in its structure.

Infrared (IR) Spectroscopy
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Atypical IR spectrum of a carboxylic acid would exhibit the following characteristic absorption
bands:

e O-H Stretch: A very broad and strong band appearing in the region of 3300-2500 cm~1, often
overlapping with C-H stretching bands.[8] This broadening is due to hydrogen bonding
between molecules, typically forming dimers.[8]

e C=0 Stretch: An intense, sharp band located between 1760-1690 cm~1.[8] Its exact position
can be influenced by conjugation and dimerization.

e C-O Stretch: A medium intensity band found in the 1320-1210 cm~1 region.[8]

O-H Bend: Bands may appear in the 1440-1395 cm~* and 950-910 cm~1 regions.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H NMR: The proton NMR spectrum is expected to show three distinct signals:
o Asinglet for the methyl (CHs) protons.
o Asinglet for the proton on the oxazole ring at the 5-position.

o Avery broad singlet for the acidic proton of the carboxylic acid (COOH), typically
downfield.

e 13C NMR: The carbon NMR spectrum should display characteristic peaks for:

o The carboxyl carbon (C=0), which typically appears in the 160-185 ppm range and may
have a weak signal intensity.[9]

o Carbons of the oxazole ring.
o The methyl group carbon.

Synthesis and Reactivity
Synthesis
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A common route for the synthesis of heterocyclic carboxylic acids is the hydrolysis of their
corresponding esters. A plausible synthetic pathway for 4-Methyloxazole-2-carboxylic acid
involves the alkaline hydrolysis of an ethyl or methyl ester precursor.

Starting Material

Ethyl 4-methyloxazole-2-carboxylate

Step 1

Process

Alkaline Hydrolysis
(e.g., NaOH, H20)

tep 2

Acidification
(e.g., HCI)

Step 3

Final Product

4-Methyloxazole-2-carboxylic acid

Click to download full resolution via product page

Caption: Plausible synthesis workflow for 4-Methyloxazole-2-carboxylic acid.

Reactivity

4-Methyloxazole-2-carboxylic acid is expected to exhibit reactivity typical of both a carboxylic
acid and a heteroaromatic compound.
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o Carboxylic Acid Reactions: The carboxyl group can undergo standard transformations such
as esterification, amide bond formation, and reduction to the corresponding alcohol.

o Decarboxylation: Similar to other heteroaromatic carboxylic acids, it may undergo
decarboxylation under thermal or catalytic conditions.[10]

e Cross-Coupling Reactions: The related isomer, 4-methyloxazole-5-carboxylic acid, has been
used in palladium-catalyzed cross-coupling reactions, suggesting that the 2-carboxylic acid
isomer could also serve as a coupling partner in certain organometallic transformations.[5][7]

4-Methyloxazole-2-carboxylic acid

Esterification Amide Coupling Reduction
(Alcohol, Acid catalyst)(Amine, Coupling agent) (e.g., LiAIHa4)

Ester Derivative Amide Derivative 2-Hydroxymethyl-4-methyloxazole

Click to download full resolution via product page
Caption: General reactivity pathways for the carboxylic acid functional group.

Experimental Protocols

While a specific protocol for 4-Methyloxazole-2-carboxylic acid is not detailed in the provided
search results, a general procedure for the hydrolysis of a related ester can be adapted. The
following is a representative protocol based on similar transformations.[10]

Objective: To synthesize 4-Methyloxazole-2-carboxylic acid via hydrolysis of Ethyl 4-
methyloxazole-2-carboxylate.

Materials:
o Ethyl 4-methyloxazole-2-carboxylate

e Sodium hydroxide (NaOH) or Lithium hydroxide (LIOH)
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Water (deionized)

Hydrochloric acid (HCI), 1M solution

Ethyl acetate

Anhydrous magnesium sulfate (MgSQOa)

Reaction flask, magnetic stirrer, condenser, separatory funnel, rotary evaporator
Procedure:

e Reaction Setup: To a solution of Ethyl 4-methyloxazole-2-carboxylate (1 equivalent) in a
mixture of water and a co-solvent like THF or ethanol, add sodium hydroxide (1.5-2.0
equivalents).

e Hydrolysis: Stir the mixture at room temperature or gentle heat (e.g., 40-50 °C) and monitor
the reaction progress by Thin Layer Chromatography (TLC) until the starting material is
consumed.

o Workup: Cool the reaction mixture to room temperature. If a co-solvent was used, remove it
under reduced pressure using a rotary evaporator.

 Acidification: Cool the remaining aqueous solution in an ice bath and slowly add 1M HCI with
stirring until the pH of the solution is approximately 1-2. A precipitate of the carboxylic acid
should form.

o Extraction: Extract the aqueous mixture three times with ethyl acetate.

e Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium
sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude 4-
Methyloxazole-2-carboxylic acid.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent system (e.g., ethyl acetate/hexanes) to obtain the final product with high purity.

Safety Information
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No specific Safety Data Sheet (SDS) for 4-Methyloxazole-2-carboxylic acid was found.
However, the SDS for the isomeric compound 4-Methyloxazole-5-carboxylic acid indicates it
causes skin and serious eye irritation.[4][11] It is prudent to handle 4-Methyloxazole-2-
carboxylic acid with similar precautions.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).
[4][11]

 Signal Word: Warning[4][11]

e Pictogram: GHS07 (Exclamation Mark)

» Precautionary Statements:
o P264. Wash hands and face thoroughly after handling.[4]
o P280: Wear protective gloves and eye protection.[4]
o P302+P352: IF ON SKIN: Wash with plenty of water.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

o P332+P313: If skin irritation occurs: Get medical advice or attention.[4]
o P337+P313: If eye irritation persists: Get medical advice or attention.[4]

Handling Recommendations: Use in a well-ventilated area. Avoid generating dust. Avoid
contact with skin, eyes, and clothing. Keep the container tightly closed and store in a cool, dark
place away from oxidizing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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